Cas no 133861-33-3 (2,6-Dibromo-3,5-bis(trifluoromethyl)aniline)
133861-33-3 structure
Product Name:2,6-Dibromo-3,5-bis(trifluoromethyl)aniline
CAS No:133861-33-3
MF:C8H3Br2F6N
MW:386.914541482925
CID:2625536
PubChem ID:4301401
Update Time:2025-04-21
2,6-Dibromo-3,5-bis(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- FFGIDWLBPMXQOY-UHFFFAOYSA-N
- 2,6-dibromo-3,5-bis(trifluoromethyl)aniline
- SCHEMBL6277666
- AKOS017344582
- 665-973-1
- 133861-33-3
- 2,6-Dibromo-3,5-bis(trifluoromethyl)aniline
-
- Inchi: 1S/C8H3Br2F6N/c9-4-2(7(11,12)13)1-3(8(14,15)16)5(10)6(4)17/h1H,17H2
- InChI Key: FFGIDWLBPMXQOY-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C(C(F)(F)F)=CC=1C(F)(F)F)Br)N
Computed Properties
- Exact Mass: 386.85159Da
- Monoisotopic Mass: 384.85364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26Ų
2,6-Dibromo-3,5-bis(trifluoromethyl)aniline Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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